Cas no 1213643-89-0 ((2S)-2-amino-2-(3-bromo-4-methylphenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(3-bromo-4-methylphenyl)ethan-1-ol
• CAS No: 1213643-89-0
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 5592375
• PubChem ID: 66515082
• Update Time: 2025-06-26

(2S)-2-amino-2-(3-bromo-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-(3-BROMO-4-METHYLPHENYL)ETHAN-1-OL
• Benzeneethanol, β-amino-3-bromo-4-methyl-, (βS)-
• (s)-2-Amino-2-(3-bromo-4-methylphenyl)ethan-1-ol
• CS-0352911
• AKOS015929600
• 1213643-89-0
• EN300-1914621
• (2S)-2-amino-2-(3-bromo-4-methylphenyl)ethan-1-ol

• Inchi： 1S/C9H12BrNO/c1-6-2-3-7(4-8(6)10)9(11)5-12/h2-4,9,12H,5,11H2,1H3/t9-/m1/s1
• InChI Key： YSVIUORWGXALKI-SECBINFHSA-N
• SMILES： C(O)[C@@H](N)C1=CC=C(C)C(Br)=C1

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on (2S)-2-amino-2-(3-bromo-4-methylphenyl)ethan-1-ol

Compound Introduction: (2S)-2-amino-2-(3-bromo-4-methylphenyl)ethan-1-ol (CAS No. 1213643-89-0)

Chemical research continues to unveil the potential of specialized compounds, and one such compound that has garnered attention in recent years is (2S)-2-amino-2-(3-bromo-4-methylphenyl)ethan-1-ol. With the CAS number CAS No. 1213643-89-0, this chiral amine derivative has shown promise in various biochemical and pharmaceutical applications. This article provides an in-depth exploration of its chemical properties, synthesis methods, and the latest research findings that highlight its significance in modern medicinal chemistry.

The molecular structure of (2S)-2-amino-2-(3-bromo-4-methylphenyl)ethan-1-ol features a central ethylamine backbone substituted with a brominated and methylated phenyl group at the second carbon position. This configuration imparts unique steric and electronic properties, making it a valuable building block for the synthesis of more complex molecules. The presence of the (S)-configuration at the chiral center enhances its potential as a pharmacophore in drug development.

In terms of synthesis, the preparation of (2S)-2-amino-2-(3-bromo-4-methylphenyl)ethan-1-ol typically involves multi-step organic transformations, including chiral resolution or asymmetric synthesis to achieve the desired enantiomeric purity. Advanced catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthetic pathway while maintaining high yields and selectivity. These advancements reflect the ongoing evolution of synthetic organic chemistry in addressing complex molecular architectures.

Recent studies have demonstrated the utility of (2S)-2-amino-2-(3-bromo-4-methylphenyl)ethan-1-ol in the development of novel therapeutic agents. Its structural motif has been explored in the design of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. For instance, derivatives of this compound have shown inhibitory activity against specific tyrosine kinases by binding to their active sites and modulating their catalytic activity. Such findings underscore its potential as a lead compound in drug discovery initiatives.

The bromo and methyl substituents on the phenyl ring play a pivotal role in determining the biological activity of (2S)-2-amino-2-(3-bromo-4-methylphenyl)ethan-1-ol. These groups enhance interactions with biological targets by influencing electronic distributions and steric hindrance. Computational modeling studies have further revealed that these structural features contribute to favorable binding affinities with protein receptors, suggesting their importance in optimizing pharmacokinetic profiles.

Moreover, research has highlighted the compound's role in exploring new chemical space for drug development. By modifying its core structure, scientists have generated libraries of analogs with varying biological activities. These efforts have led to the identification of potent scaffolds with improved efficacy and reduced toxicity compared to existing therapies. The integration of high-throughput screening technologies has accelerated this process, enabling rapid assessment of large compound collections.

The pharmacological evaluation of (2S)-2-amino-2-(3-bromo-4-methylphenyl)ethan-1-ol has revealed promising results in preclinical models. Studies indicate that it exhibits selective targeting towards specific disease pathways without significant off-target effects. This selectivity is critical for minimizing side effects and improving patient outcomes. Additionally, its solubility and metabolic stability have been optimized through structural modifications, enhancing its suitability for clinical translation.

In conclusion, (2S)-2-amino-2-(3-bromo-4-methylphenyl)ethan-1-ol represents a significant advancement in medicinal chemistry due to its unique structural features and biological potential. Its synthesis reflects cutting-edge methodologies, while its applications span across various therapeutic areas. As research continues to uncover new derivatives and mechanisms of action, this compound is poised to play a pivotal role in future drug development efforts.